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Compound of Interest

Compound Name: Lantanilic acid

Cat. No.: B3427613 Get Quote

Introduction

Lantanilic acid, a triterpenoid isolated from Lantana camara, has demonstrated antimicrobial

properties, showing activity against Staphylococcus aureus and the fungus Candida albicans.

[1][2] These application notes provide a comprehensive overview and standardized protocols

for evaluating the in vitro efficacy of Lantanilic acid using established antimicrobial

susceptibility testing (AST) methods. The provided methodologies are based on guidelines

from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST), ensuring reproducibility and accuracy.[3][4][5][6]

[7][8]

Mechanism of Action (Hypothesized)

The antimicrobial mechanism of terpenoids like Lantanilic acid is often attributed to the

disruption of the microbial cell membrane due to their lipophilic nature.[1] It is hypothesized that

Lantanilic acid's prenyl group facilitates its insertion into the lipid bilayer of the cell membrane,

leading to increased permeability, leakage of essential intracellular components, and ultimately,

cell death. In Gram-positive bacteria, such as S. aureus, Lantanilic acid may also interfere

with teichoic acids in the peptidoglycan layer.[1]
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Hypothesized Mechanism of Lantanilic Acid
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Antimicrobial Susceptibility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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